2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)-N-(3,5-dichlorophenyl)acetamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl]sulfanyl]-N-(3,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C21H18Cl3N3OS/c22-14-5-3-13(4-6-14)19-20(27-21(26-19)7-1-2-8-21)29-12-18(28)25-17-10-15(23)9-16(24)11-17/h3-6,9-11H,1-2,7-8,12H2,(H,25,28)
• InChI Key: QHSAAEWIYQPOOC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)N=C(C(=N2)SCC(=O)NC3=CC(=CC(=C3)Cl)Cl)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H18Cl3N3OS
• Molecular Weight: 466.8 g/mol

Description

2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)-N-(3,5-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C21H18Cl3N3OS and its molecular weight is 466.81. The purity is usually 95%.
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Scientific Research Applications

Research Applications of Related Compounds

• Heterocyclic Compound Synthesis

  • Compounds with diazaspiro and thiazole motifs are significant in the synthesis of heterocyclic compounds, such as fused heterocycles and spiropyrrolidines. These compounds are crucial for developing new materials, pharmaceuticals, and advanced organic intermediates. For example, research demonstrates the utility of aryl-5-methoxypyrrolones as synthons for creating fused heterocycles, showcasing the importance of these structures in organic synthesis (El-Nabi, 2002).

• Antimicrobial Activity

  • Some derivatives similar in structure have been evaluated for antimicrobial activity. The structural features of these compounds, including the presence of chlorophenyl and acetamide groups, contribute to their biological activity. This includes research on thiazolidinone and acetidinone derivatives showing antimicrobial potential (Mistry, Desai, & Intwala, 2009).

• Antibacterial and Antifungal Agents

  • Novel spiro-isoxazolyl bis-[5,5′]thiazolidin-4-ones and spiro-isoxazolyl thiazolidin-4-one-[5,5′]-1,2-4 oxdiazolines have been synthesized, showcasing significant antibacterial and antifungal activity. These findings highlight the potential of structurally related compounds in medicinal chemistry for developing new antibiotics and antifungal agents (Rajanarendar, Rao, Shaik, Reddy, & Srinivas, 2010).

• Antitumor Evaluation

  • Research on N-substituted-2-amino-1,3,4-thiadiazoles, which share structural similarities, has demonstrated promising antitumor and antioxidant activities. This indicates the potential of compounds with chlorophenyl and acetamide groups in cancer therapy and as antioxidant agents (Hamama, Gouda, Badr, & Zoorob, 2013).